Cas no 1805114-16-2 (Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate
• CAS No: 1805114-16-2
• MF: C₁₀H₅ClF₃NO₂S
• MW: 295.665410757065
• CID: 4795390
• Update Time: 2025-06-24

Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5ClF3NO2S/c1-17-9(16)6-3-2-5(4-15)8(7(6)11)18-10(12,13)14/h2-3H,1H3
• InChI Key： POOUNOULFQCYOU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=CC=1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate

Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate (CAS No. 1805114-16-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate, identified by its CAS number 1805114-16-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate encompasses several key functional groups, including a chloro substituent, a cyano group, and a trifluoromethylthio moiety. These features not only contribute to its reactivity but also enhance its utility as a building block in organic synthesis. The presence of these electron-withdrawing and electron-donating groups creates a dynamic interplay that makes the compound highly adaptable for further functionalization.

In recent years, the demand for advanced intermediates like Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate has surged due to their applications in the development of drugs targeting various diseases. One of the most compelling areas of research involves its use in the synthesis of small-molecule inhibitors for cancer therapy. The trifluoromethylthio group, in particular, has been shown to improve metabolic stability and binding affinity, making it an attractive feature for drug design.

Recent studies have highlighted the compound's role in the development of kinase inhibitors, which are pivotal in treating cancers such as leukemia and breast cancer. The cyano group in Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate serves as a versatile handle for further derivatization, allowing chemists to modify the molecule and optimize its pharmacokinetic properties. This flexibility has led to several promising candidates entering clinical trials, demonstrating the compound's potential as a pharmacophore.

The chloro substituent on the benzoate ring adds another layer of reactivity, enabling nucleophilic substitution reactions that can be harnessed to introduce diverse functional groups. This property is particularly useful in constructing complex molecular architectures required for high-affinity binding to biological targets. Researchers have leveraged this characteristic to develop novel analogs with enhanced efficacy and reduced side effects.

The trifluoromethylthio group is another critical feature that contributes to the compound's appeal. This moiety not only enhances lipophilicity but also modulates metabolic pathways, making it an excellent candidate for drug discovery. In particular, its ability to slow down enzymatic degradation has been exploited in designing long-acting drugs that require less frequent dosing.

From a synthetic chemistry perspective, Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate offers a robust platform for exploring new synthetic pathways. Its structural complexity allows for multiple points of intervention during synthesis, enabling chemists to tailor the molecule for specific applications. This adaptability has made it a favorite among medicinal chemists working on complex drug molecules.

The compound's significance extends beyond oncology; it has also been explored in the development of antiviral and anti-inflammatory agents. The unique combination of functional groups provides a rich palette for designing molecules that can interact with diverse biological targets. For instance, recent studies have shown promising results in using derivatives of Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate as protease inhibitors against viral enzymes.

In conclusion, Methyl 2-chloro-4-cyano-3-(trifluoromethylthio)benzoate (CAS No. 1805114-16-2) stands out as a critical intermediate in modern pharmaceutical synthesis. Its structural features and reactivity make it an invaluable tool for developing novel therapeutic agents across various therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.